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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzoic acid

Cat. No.: B1329567 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
4-Hydroxy-3-nitrobenzoic acid, a key chemical intermediate, plays a significant role in the

synthesis of a wide array of organic compounds, including pharmaceuticals, dyes, and

advanced materials. Understanding its solubility is paramount for optimizing reaction

conditions, developing robust purification strategies, and formulating final products. This in-

depth technical guide provides a comprehensive overview of the solubility of 4-hydroxy-3-
nitrobenzoic acid, delving into its physicochemical properties, experimental solubility

determination, and the application of thermodynamic models. While quantitative solubility data

for this specific compound is not extensively available in public literature, this guide equips

researchers with the foundational knowledge and practical methodologies to determine and

interpret its solubility profile.

Physicochemical Properties of 4-Hydroxy-3-
nitrobenzoic Acid
A thorough understanding of the physicochemical properties of 4-hydroxy-3-nitrobenzoic acid
is the cornerstone for predicting and interpreting its solubility behavior.

Table 1: Key Physicochemical Properties of 4-Hydroxy-3-nitrobenzoic Acid
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Property Value Source(s)

Molecular Formula C₇H₅NO₅ [1][2]

Molecular Weight 183.12 g/mol [3][2]

Appearance
Yellow to light brown crystalline

powder
[4]

Melting Point 183-186 °C

pKa 3.94 ± 0.10 [5]

LogP (Octanol/Water Partition

Coefficient)
2.0 (estimated) [6]

CAS Number 616-82-0 [3][2]

The presence of both a hydroxyl (-OH) and a carboxylic acid (-COOH) group, along with a nitro

(-NO₂) group on the benzene ring, dictates the polarity and hydrogen bonding capabilities of

the molecule. The carboxylic acid group, with a pKa of 3.94, indicates that the molecule is a

weak acid.[5] This is a critical parameter as it governs the pH-dependent solubility in aqueous

solutions. At pH values above the pKa, the carboxylic acid group will deprotonate, forming the

more soluble carboxylate salt. The nitro group, being electron-withdrawing, increases the

acidity of the carboxylic acid and the phenolic proton compared to their unsubstituted

counterparts. The molecule's crystal structure also plays a vital role in its solubility, as the

energy required to overcome the crystal lattice forces directly impacts the dissolution process.

[3]

Solubility Profile: A Qualitative and Comparative
Overview
While specific quantitative solubility data for 4-hydroxy-3-nitrobenzoic acid is scarce, its

general solubility characteristics can be inferred from available information and by comparing it

with structurally related compounds.

General Solubility Behavior
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4-Hydroxy-3-nitrobenzoic acid exhibits limited solubility in water.[7] This is attributed to the

hydrophobic nature of the benzene ring, which counteracts the hydrophilic character of the

polar functional groups. Its solubility is significantly higher in organic solvents, particularly polar

aprotic and protic solvents that can engage in hydrogen bonding and dipole-dipole interactions.

[7]

Slightly Soluble In: Acetonitrile, Dimethyl Sulfoxide (DMSO), Methanol.[5]

More Soluble In: Ethanol, Acetone.[7]

The Critical Influence of pH on Aqueous Solubility
The solubility of 4-hydroxy-3-nitrobenzoic acid in aqueous media is highly dependent on the

pH of the solution.[7] As a carboxylic acid, its solubility dramatically increases in alkaline

conditions due to the ionization of the carboxylic acid group to form the highly polar and water-

soluble carboxylate anion.
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Caption: pH-dependent equilibrium of 4-hydroxy-3-nitrobenzoic acid.

Comparative Solubility with Other Nitrobenzoic Acids
To gain further insight, it is useful to compare the solubility of 4-hydroxy-3-nitrobenzoic acid
with other nitrobenzoic acid isomers. A study on 3-nitrobenzoic acid and 3,5-dinitrobenzoic acid

revealed that their solubility in various solvents generally follows the order: methanol > ethanol

> ethyl acetate > acetonitrile > dichloromethane > toluene > water.[8] The presence of the

additional hydroxyl group in 4-hydroxy-3-nitrobenzoic acid is expected to increase its polarity

and potential for hydrogen bonding, likely enhancing its solubility in polar protic solvents like
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alcohols compared to its non-hydroxylated counterparts. For instance, 4-nitrobenzoic acid is

reported to be soluble in methanol and ethanol.[9]

Experimental Determination of Solubility
For researchers requiring precise solubility data, experimental determination is essential. The

shake-flask method is a widely accepted and robust technique for determining the equilibrium

solubility of a solid in a solvent.

The Shake-Flask Method: A Step-by-Step Protocol
This protocol outlines the standard procedure for determining the equilibrium solubility of 4-
hydroxy-3-nitrobenzoic acid.

Materials and Apparatus:

4-Hydroxy-3-nitrobenzoic acid (high purity)

Selected solvents (analytical grade)

Screw-capped vials or flasks

Constant temperature orbital shaker or water bath

Analytical balance

Syringe filters (e.g., 0.45 µm PTFE or nylon)

Volumetric flasks and pipettes

Quantification instrument (e.g., HPLC-UV or UV-Vis spectrophotometer)

Protocol:

Preparation of Supersaturated Solutions: Add an excess amount of 4-hydroxy-3-
nitrobenzoic acid to a known volume or weight of the chosen solvent in a series of vials.

The presence of undissolved solid is crucial to ensure that the solution reaches saturation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-Nitrobenzoic-Acid
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/product/b1329567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equilibration: Tightly seal the vials and place them in a constant temperature shaker. Agitate

the mixtures for a sufficient period (typically 24-72 hours) to ensure that equilibrium is

achieved. To confirm that equilibrium has been reached, samples can be taken at different

time intervals (e.g., 24, 48, and 72 hours) until the measured concentration remains

constant.

Phase Separation: After equilibration, cease agitation and allow the vials to stand

undisturbed at the same temperature for a sufficient time to allow the undissolved solid to

settle.

Sample Collection and Filtration: Carefully withdraw a sample from the clear supernatant

using a syringe. Immediately filter the sample through a syringe filter into a pre-weighed vial

or volumetric flask. This step is critical to remove any undissolved microcrystals, which would

otherwise lead to an overestimation of solubility.

Quantification: Accurately dilute the filtered sample with a suitable solvent and determine the

concentration of 4-hydroxy-3-nitrobenzoic acid using a validated analytical method, such

as HPLC-UV or UV-Vis spectrophotometry.
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1. Add excess solute to solvent

2. Equilibrate at constant temperature
(e.g., 24-72 hours with agitation)

3. Allow solid to settle

4. Withdraw and filter supernatant

5. Quantify solute concentration
(e.g., HPLC, UV-Vis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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